![molecular formula C19H24N4O2 B2885361 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-N-(3,4-dimethylphenyl)piperidine-1-carboxamide CAS No. 1170496-52-2](/img/structure/B2885361.png)
4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-N-(3,4-dimethylphenyl)piperidine-1-carboxamide
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Description
4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-N-(3,4-dimethylphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Agents
Research has identified a new chemical class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, demonstrating their role as tubulin inhibitors. These compounds exhibit significant biological activity by inhibiting tubulin polymerization, confirmed through biochemical assays and their effect on increasing mitotic cells in leukemia cell lines (Krasavin et al., 2014).
Antimicrobial and Anti-Proliferative Activities
1,3,4-Oxadiazole N-Mannich bases have been synthesized, displaying broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. This highlights their potential as candidates for developing new antimicrobial and anticancer therapies (Al-Wahaibi et al., 2021).
Cancer Cell Targeting
Studies have explored compounds inhibiting oxidative phosphorylation (OXPHOS) in cancer cells. For instance, the combination of specific inhibitors with dimethyl α-ketoglutarate (DMKG) has been shown to kill cancer cells by inducing a bioenergetic catastrophe, suggesting a novel approach to cancer therapy (Sica et al., 2019).
Antibacterial Properties
Research into N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has shown that these compounds exhibit moderate to high antibacterial activity, underscoring the importance of 1,3,4-oxadiazole derivatives in the development of new antibacterial agents (Khalid et al., 2016).
Enzyme Inhibition for Alzheimer’s Disease
Compounds with 1,3,4-oxadiazole structures have been synthesized to evaluate potential treatments for Alzheimer’s disease by targeting enzyme inhibition related to the disease's pathophysiology, showing promise as new drug candidates (Rehman et al., 2018).
properties
IUPAC Name |
4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-N-(3,4-dimethylphenyl)piperidine-1-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H24N4O2/c1-12-3-6-16(11-13(12)2)20-19(24)23-9-7-15(8-10-23)18-22-21-17(25-18)14-4-5-14/h3,6,11,14-15H,4-5,7-10H2,1-2H3,(H,20,24) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZZGEUQTLMOJM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)C3=NN=C(O3)C4CC4)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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